Cas no 2171773-15-0 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid
• CAS No: 2171773-15-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6232265
• PubChem ID: 165807421
• Update Time: 2025-08-03

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid
• EN300-1504805
• 2171773-15-0
• 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)butanoic acid

• Inchi： 1S/C26H30N2O5/c1-2-22(23(29)30)28-24(31)26(13-7-8-14-26)16-27-25(32)33-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21-22H,2,7-8,13-16H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： XYMLUTRFLYFGPZ-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid

Recent Advances in the Study of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid (CAS: 2171773-15-0)

The compound 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid (CAS: 2171773-15-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including peptide synthesis, drug delivery systems, and as a building block for more complex pharmaceutical agents. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research has been the role of this compound in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a critical component of this molecule, is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. Recent advancements have demonstrated that the incorporation of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid into peptide chains can enhance the efficiency and yield of peptide synthesis, making it a valuable tool for researchers in the field.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential in drug delivery systems. Its unique structure allows for the conjugation of therapeutic agents, enabling targeted delivery and improved pharmacokinetics. Recent studies have explored its use in the development of prodrugs, where the compound serves as a carrier for active pharmaceutical ingredients, facilitating their release at specific sites within the body.

Furthermore, the biological activity of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid has been a subject of interest. Preliminary in vitro studies have suggested that it may exhibit modulatory effects on certain enzymatic pathways, although the exact mechanisms remain under investigation. Researchers are particularly interested in its potential as a scaffold for the development of novel enzyme inhibitors, which could have broad applications in the treatment of various diseases.

The synthesis and characterization of this compound have also been refined in recent studies. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its structure and purity. These efforts have contributed to a better understanding of its chemical behavior and have paved the way for its use in more complex synthetic pathways.

In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)butanoic acid (CAS: 2171773-15-0) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and potential therapeutic uses highlight its importance as a subject of ongoing research. Future studies are expected to further explore its biological activities and expand its utility in the development of new pharmaceutical agents.